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Compound of Interest

Compound Name: 2-Amino-2,3-dimethylbutyramide

Cat. No.: B041022

An In-depth Technical Guide to the Safety and Handling of 2-Amino-2,3-dimethylbutyramide

This guide provides comprehensive safety and handling information for 2-Amino-2,3-
dimethylbutyramide (CAS No. 40963-14-2), intended for researchers, scientists, and drug
development professionals. It covers physical and chemical properties, detailed safety
protocols, and experimental procedures for its synthesis.

Compound Identification and Properties

2-Amino-2,3-dimethylbutyramide is a carboxylic acid derivative used as an intermediate in
the synthesis of various compounds, including imidazolinone herbicides and new chiral ligands.
[1][2][3][4] It is also utilized in pharmaceutical research as an intermediate for bioactive
peptides and enzyme inhibitors.[1]

Table 1: Physicochemical Properties of 2-Amino-2,3-dimethylbutyramide
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Property Value Source(s)

Molecular Formula CeH14N20 [11[31[5][6]

Molecular Weight 130.19 g/mol [31[5][6]

CAS Number 40963-14-2 (2131516171
White to off-white crystalline

Appearance _ [1][8]
solid/powder

Melting Point 62-64°C / 76.0-80.0°C [3]

Boiling Point 242.7°C (Predicted) [31[8]

Density 0.982 g/cm?3 (Predicted) [319]

Flash Point 100.6°C [9]
Soluble in water, ethanol,

N acetone. Slightly soluble in

Solubility [1][3]
chloroform, DMSO. Insoluble
in benzene, toluene.

pKa 16.12 + 0.50 (Predicted) [1]

Safety and Handling

While studies on the toxicity of 2-Amino-2,3-dimethylbutyramide are limited, it is considered

to have low acute toxicity based on its structural class.[1] However, it is classified as an irritant

and harmful if swallowed.[7][9] Prolonged exposure may lead to mild irritation of the eyes, skin,

and respiratory tract.[1] There is no conclusive evidence linking it to carcinogenic effects.[1]

Hazard Identification

Table 2: GHS Hazard and Precautionary Statements
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Code Statement Source(s)
H302 Harmful if swallowed 9]

H315 Causes skin irritation [719]

H319 Causes serious eye irritation [7119]

H335 May cause respiratory irritation  [7][9]

Avoid breathing

P261 dust/fume/gas/mist/vapors/spr [71[9][10]
ay
Wash skin thoroughly after

P264 _ [71[9][10]
handling

Do not eat, drink or smoke
P270 , , [9][10]
when using this product

Use only outdoors or in a well-
P271 . [71[9][10]
ventilated area

Wear protective
P280 gloves/protective clothing/eye [7119][10]

protection/face protection

IF SWALLOWED: Get medical
P301+P317 el [9][10]
elp

IF ON SKIN: Wash with plenty
P302+P352 [7]
of soap and water

IF INHALED: Remove person
P304+P340 to fresh air and keep [71[10]

comfortable for breathing

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [7]

present and easy to do.

Continue rinsing
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Store in a well-ventilated

P403+P233 place. Keep container tightly [71[10]
closed
P405 Store locked up [71[10]

Dispose of contents/container
P501 to an approved waste disposal [7119]
plant

Safe Handling Workflow

The following diagram outlines the standard workflow for safely handling 2-Amino-2,3-
dimethylbutyramide in a laboratory setting.
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Figure 1: Workflow for the safe handling of 2-Amino-2,3-dimethylbutyramide.
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First Aid Measures

 Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[7][10]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek immediate medical
attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[10]

Storage and Disposal

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place, away
from strong oxidizing agents and sources of ignition.[1][7][10] Dispose of the chemical and its
container in accordance with local, regional, and national regulations.[7][10]

Experimental Protocols: Synthesis

2-Amino-2,3-dimethylbutyramide is primarily synthesized from 2-Amino-2,3-
dimethylbutyronitrile via chemical or enzymatic hydrolysis.[2]

Chemical Synthesis via Acid Hydrolysis

This method involves the hydration of the nitrile group using a strong acid.[2][3]

Materials:

(-)-2-Amino-2,3-dimethylbutyronitrile

Concentrated Sulfuric Acid

Concentrated Ammonium Hydroxide

Methylene Chloride
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e |ce-acetone bath

Procedure:

e Cool 29.7 ml of concentrated sulfuric acid in a reaction flask using an ice-acetone bath with
stirring.[2][11][12]

e Slowly add 11.8 g of (-)-2-Amino-2,3-dimethylbutyronitrile, ensuring the reaction temperature
does not exceed 25°C.[2][11][12]

 After addition is complete, heat the mixture to 100°C and maintain for 1 hour.[2][11][12]

e Cool the mixture back down using an ice-acetone bath.[2]

o Carefully neutralize the mixture by adding 85 ml of concentrated ammonium hydroxide,
keeping the temperature below 75°C.[2][11][12]

o Extract the product from the agueous mixture five times using methylene chloride.[2]

o Combine the organic extracts, dry them over a suitable drying agent (e.g., anhydrous sodium
sulfate), and concentrate using a rotary evaporator to obtain the crude product.[2]
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Figure 2: Experimental workflow for chemical synthesis.
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Enzymatic Synthesis

Biocatalytic methods using nitrile hydratase enzymes from microorganisms like Rhodococcus
boritolerans or Nocardia globerula offer a milder and more selective alternative to chemical
synthesis.[2][13]

Materials:

2-Amino-2,3-dimethylbutyronitrile

Whole cells of Rhodococcus boritolerans or Nocardia globerula containing nitrile hydratase

Buffer solution (pH 6.0 - 10.0)

Bioreactor

Procedure (Aqueous System):
o Prepare wet cells of the selected microorganism.[2]

e Suspend the wet cells in a buffer solution (pH 6.0 - 10.0) within a bioreactor to a
concentration of 5 to 50 g/L.[2][11]

e Add 2-Amino-2,3-dimethylbutyronitrile to the reaction mixture to a final concentration of 0.03
- 0.3 M.[2][11]

e Maintain the reaction at a controlled temperature (e.g., 10°C for R. boritolerans, 20-40°C for
N. globerula).[2]

» Monitor the reaction progress. If the substrate concentration falls below 0.01M, more can be
added.[11]

 After the reaction is complete, the product can be isolated from the conversion fluid.[12]

Table 3: Comparison of Synthesis Methods
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Parameter

Chemical
Synthesis (Sulfuric
Acid)

Enzymatic
Synthesis (R.
boritolerans)

Enzymatic
Synthesis (N.
globerula)

Key Reagent/Catalyst

Concentrated H2S04

Whole cells of
Rhodococcus

boritolerans

Whole cells of

Nocardia globerula

Reaction Temperature  0°C to 100°C 10°C 20 - 40°C
] Strongly Acidic, then ]
Reaction pH ) Alkaline (up to 9.3) 6.0-10.0
Basic
- Milder conditions, high  Milder conditions, high

Notes Harsh conditions o o

selectivity selectivity

Source:[2]
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l
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:
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Figure 3: General workflow for enzymatic synthesis.

Signaling Pathways

Currently, there is no publicly available information detailing specific signaling pathways in
which 2-Amino-2,3-dimethylbutyramide is directly involved. Its primary role described in the
literature is that of a chemical intermediate.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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